
Delta14-Desonide CAS number and molecular
weight

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Delta14-Desonide

Cat. No.: B15294516 Get Quote

Technical Guide: Delta14-Desonide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Delta14-Desonide, a known impurity and

reference standard for the synthetic corticosteroid Desonide. This document furnishes its core

chemical properties, proposed mechanism of action based on its parent compound, and

representative experimental methodologies.

Core Compound Data
The fundamental chemical and physical properties of Delta14-Desonide are summarized

below.
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Property Value Citation(s)

CAS Number 131918-67-7 [1][2]

Molecular Weight 414.50 g/mol [1]

Molecular Formula C₂₄H₃₀O₆ [1]

IUPAC Name

(6aR,6bS,7S,8aS,8bS,11aR,1

2bR)-7-hydroxy-8b-(2-

hydroxyacetyl)-6a,8a,10,10-

tetramethyl-

6a,6b,7,8,8a,8b,11a,12b-

octahydro-1H-

naphtho[2',1':4,5]indeno[1,2-d]

[3][4]dioxol-4(2H)-one

[2]

Synonyms Delta-14-Desonide [2]

Parent Compound Desonide [2]

Glucocorticoid Receptor Signaling Pathway
As a derivative of Desonide, Delta14-Desonide is presumed to follow the same mechanism of

action by interacting with the glucocorticoid receptor (GR). The binding of the corticosteroid to

the cytoplasmic GR triggers a conformational change, leading to its translocation into the

nucleus. Within the nucleus, the activated receptor complex modulates gene expression by

binding to glucocorticoid response elements (GREs) on DNA, resulting in the upregulation of

anti-inflammatory proteins and the downregulation of pro-inflammatory mediators.[5]

Proposed signaling pathway for Delta14-Desonide.

Experimental Protocols
While specific experimental protocols for the isolation and characterization of Delta14-
Desonide are not readily available in published literature, it is primarily used as a reference

standard in the analysis of Desonide and its impurities.[5] The following is a representative

High-Performance Liquid Chromatography (HPLC) method adapted from a general procedure

for the separation of Desonide and its related substances.[6]
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Objective: To separate and quantify Delta14-Desonide in a sample containing Desonide and

other impurities.

Materials and Reagents:

Delta14-Desonide reference standard

Desonide reference standard

Acetonitrile (HPLC grade)

Water (HPLC grade)

Trifluoroacetic acid (TFA) or Phosphoric acid

Sample containing Desonide and its impurities

Instrumentation:

High-Performance Liquid Chromatograph (HPLC) system with a UV detector

C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size)

Data acquisition and processing software

Chromatographic Conditions:
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Parameter Condition

Mobile Phase A Water with 0.1% TFA or Phosphoric Acid

Mobile Phase B Acetonitrile

Gradient Elution

0-25 min: 25% to 60% B25-30 min: 60% to 80%

B30-35 min: Hold at 80% B35.1-42 min: Re-

equilibrate at 25% B

Flow Rate 1.0 mL/min

Column Temperature Ambient

Detection 254 nm

Injection Volume 10 µL

Procedure:

Standard Preparation: Prepare a stock solution of Delta14-Desonide reference standard in

the mobile phase. Prepare a series of dilutions to create a calibration curve.

Sample Preparation: Dissolve the sample containing Desonide and its impurities in the

mobile phase. Filter the sample through a 0.45 µm syringe filter before injection.

Analysis: Inject the prepared standards and samples into the HPLC system.

Quantification: Identify the peak corresponding to Delta14-Desonide based on its retention

time compared to the standard. Quantify the amount of Delta14-Desonide in the sample

using the calibration curve.
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Sample & Standard Preparation

HPLC Analysis

Data Analysis

Prepare Delta14-Desonide
Reference Standard Solution

Inject into HPLC System

Prepare Sample Solution
(Dissolve and Filter)

Separation on C18 Column
(Gradient Elution)

UV Detection at 254 nm

Identify Peak by
Retention Time

Quantify using
Calibration Curve

Click to download full resolution via product page

General workflow for HPLC analysis of Delta14-Desonide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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